Cas no 57491-43-7 (Benzenamine, 2,4-difluoro-, hydrochloride)

Benzenamine, 2,4-difluoro-, hydrochloride structure
57491-43-7 structure
Product Name:Benzenamine, 2,4-difluoro-, hydrochloride
CAS No:57491-43-7
MF:C6H6ClF2N
MW:165.568347454071
CID:345095
PubChem ID:21832305
Update Time:2025-04-19

Benzenamine, 2,4-difluoro-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-difluoro-, hydrochloride
    • 2,4-difluoroaniline,hydrochloride
    • 57491-43-7
    • 2,4-difluoroaniline hydrochloride
    • SCHEMBL7125109
    • KATANSIQEKNNCJ-UHFFFAOYSA-N
    • DTXSID70618611
    • 2,4-Difluoroaniline--hydrogen chloride (1/1)
    • Inchi: 1S/C6H5F2N.ClH/c7-4-1-2-6(9)5(8)3-4;/h1-3H,9H2;1H
    • InChI Key: KATANSIQEKNNCJ-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=C(C=CC=1N)F

Computed Properties

  • Exact Mass: 165.01578
  • Monoisotopic Mass: 165.0156832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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